molecular formula C7H9NO4S2 B13537432 2-(Methanesulfonyl)benzene-1-sulfonamide CAS No. 103008-83-9

2-(Methanesulfonyl)benzene-1-sulfonamide

Cat. No.: B13537432
CAS No.: 103008-83-9
M. Wt: 235.3 g/mol
InChI Key: MUMNFEPQABVDQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Methanesulfonyl)benzene-1-sulfonamide is a synthetic benzenesulfonamide derivative intended for research applications. As part of the sulfonamide class, it is of significant interest in medicinal chemistry and chemical biology. Sulfonamides are known to act as competitive inhibitors for various enzymes, with well-documented mechanisms including the inhibition of dihydropteroate synthase in bacterial folate synthesis and carbonic anhydrase in physiological processes . The unique structure of this compound, featuring a methanesulfonyl substituent on the benzene ring, may influence its binding affinity and selectivity, making it a valuable scaffold for developing enzyme inhibitors, exploring signal transduction pathways, or synthesizing more complex bioactive molecules. Researchers are investigating its potential in diverse areas, such as anti-influenza agent development and anti-proliferative activity studies . This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

CAS No.

103008-83-9

Molecular Formula

C7H9NO4S2

Molecular Weight

235.3 g/mol

IUPAC Name

2-methylsulfonylbenzenesulfonamide

InChI

InChI=1S/C7H9NO4S2/c1-13(9,10)6-4-2-3-5-7(6)14(8,11)12/h2-5H,1H3,(H2,8,11,12)

InChI Key

MUMNFEPQABVDQS-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC=CC=C1S(=O)(=O)N

Origin of Product

United States

Preparation Methods

Sulfonation and Sulfonyl Chloride Formation

The initial step involves sulfonation of an appropriately substituted benzene derivative, often using chlorosulfonic acid (ClSO3H), to yield sulfonyl chlorides. For example, in related compounds such as 2-methyl-5-aminobenzenesulfonamide, sulfonation of p-nitrotoluene with chlorosulfonic acid in organic solvents like chlorobenzene or dichloromethane is conducted at 100–150 °C with stirring speeds of 800–100 rpm. The molar ratio of aromatic substrate to chlorosulfonic acid is typically 1:1.2–1.5 to ensure complete sulfonation with minimal byproducts.

After sulfonation, the reaction mixture is quenched with water (0.3–0.4 volumes relative to the organic solvent), washed multiple times to remove inorganic impurities, and the organic phase is concentrated to isolate the sulfonyl chloride intermediate.

Parameter Typical Range/Value Notes
Aromatic substrate:ClSO3H 1:1.2–1.5 Ensures complete sulfonation
Reaction temperature 100–150 °C High temperature to promote sulfonation
Stirring speed 800–100 rpm Controls mixing and reaction rate
Quenching water volume 0.3–0.4 × organic solvent For washing and phase separation
Organic solvents Chlorobenzene, dichloromethane, chloroform Solvent choice affects sulfonation rate and purity

Amidation via Hydrogenation Reduction

Following sulfonyl chloride formation, amidation is achieved by reaction with ammonia or amines, often under hydrogenation conditions to reduce nitro groups when present and form the sulfonamide. For example, in the preparation of 2-methyl-5-aminobenzenesulfonamide (structurally related), the sulfonyl chloride is subjected to hydrogenation in the presence of catalysts such as palladium on carbon (Pd/C), palladium hydroxide on carbon, or Raney nickel.

Typical hydrogenation conditions include:

  • Temperature: 0–150 °C
  • Pressure: 0.1–2.0 MPa (hydrogen pressure)
  • Reaction time: 3–24 hours
  • Ammonia water as the nitrogen source
  • Organic solvents such as methanol, ethanol, isopropanol, ethylene glycol, ethyl acetate, acetone, tetrahydrofuran, or acetonitrile

Post-reaction, the mixture is washed with water, concentrated, and purified by recrystallization or chromatography.

Parameter Typical Range/Value Notes
Catalyst Pd/C, Pd(OH)2/C, Raney Ni Catalyzes hydrogenation and amidation
Temperature 0–150 °C Controls reaction rate and selectivity
Pressure 0.1–2.0 MPa Hydrogen pressure for reduction
Time 3–24 hours Longer times ensure complete conversion
Ammonia water ratio 5–8 (relative to substrate) Provides nitrogen source for sulfonamide formation
Organic solvents Methanol, ethanol, others Solvent choice affects solubility and reaction

Alternative Methods: Sulfinylamine Reagents

Recent advances have introduced sulfinylamine reagents such as tert-butylsulfinylamine for the synthesis of primary sulfonamides. These reagents react with organometallic nucleophiles (e.g., Grignard reagents) to form sulfonamide products under mild conditions without requiring sulfonyl chlorides. This approach may be adapted for methanesulfonyl derivatives by using appropriate organometallic intermediates.

Mechanistically, the sulfinylamine reagent reacts with the nucleophile to form sulfinamide intermediates, which rearrange and eliminate to yield sulfonamides. This method offers a streamlined route with potential for high purity and functional group tolerance.

Detailed Reaction Sequence Example for 2-(Methanesulfonyl)benzene-1-sulfonamide

Step Reagents & Conditions Outcome/Notes
1 Starting benzene derivative + chlorosulfonic acid in chlorobenzene, 100–150 °C, stirring 800 rpm Formation of benzene sulfonyl chloride intermediate
2 Quench with water (0.3–0.4 volumes), wash 2–3 times Removal of inorganic impurities
3 Sulfonyl chloride + ammonia water + Pd/C catalyst in methanol, 50–100 °C, 1–5 atm H2, 6–12 h Reduction and amidation to form sulfonamide
4 Wash with water, concentrate, recrystallize Purification of 2-(Methanesulfonyl)benzene-1-sulfonamide

Purification and Characterization

Post-synthesis, the crude product is purified by:

  • Recrystallization from ethanol or other suitable solvents
  • Column chromatography if necessary
  • Washing with aqueous acid/base to remove residual impurities

Characterization typically involves:

  • NMR spectroscopy (¹H, ¹³C)
  • IR spectroscopy (S=O stretches)
  • Mass spectrometry
  • Elemental analysis

Summary Table of Preparation Parameters

Preparation Stage Key Parameters Typical Conditions/Values Remarks
Sulfonation Reagents Chlorosulfonic acid, chlorobenzene High temperature, controlled molar ratio
Temperature 100–150 °C Efficient sulfonation
Stirring speed 800–100 rpm Ensures homogeneity
Amidation/Hydrogenation Catalyst Pd/C, Pd(OH)2/C, Raney Ni Catalyzes reduction and amidation
Temperature 0–150 °C Adjusted for reaction kinetics
Pressure 0.1–2.0 MPa (H2) Hydrogen atmosphere
Reaction time 3–24 h Ensures complete conversion
Ammonia water ratio 5–8 (relative to substrate) Nitrogen source for sulfonamide formation
Purification Solvents Ethanol, water Recrystallization and washing

Chemical Reactions Analysis

Types of Reactions

2-(Methylsulfonyl)benzenesulfonamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfone derivatives.

    Reduction: Reduction reactions can convert the sulfonamide group to an amine.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group is replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

    Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

    Oxidation: Sulfone derivatives.

    Reduction: Amines.

    Substitution: Various substituted benzenesulfonamides.

Scientific Research Applications

2-(Methylsulfonyl)benzenesulfonamide has a wide range of applications in scientific research:

    Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: Investigated for its potential antibacterial and antifungal properties.

    Medicine: Explored for its use in developing new pharmaceuticals, particularly as enzyme inhibitors.

    Industry: Utilized in the production of dyes, pigments

Comparison with Similar Compounds

Structural and Electronic Comparisons

The table below highlights key structural differences and similarities between 2-(methanesulfonyl)benzene-1-sulfonamide and related sulfonamide derivatives:

Compound Name Substituents (Positions) Key Functional Groups Electronic Effects
2-(Methanesulfonyl)benzene-1-sulfonamide -SO₂CH₃ (C2), -SO₂NH₂ (C1) Sulfonamide, Methanesulfonyl Strong electron-withdrawing effects
2-Methylbenzene-1-sulfonamide -CH₃ (C2), -SO₂NH₂ (C1) Sulfonamide, Methyl Mild electron-donating effects
4-[(E)-2-{3-(4-Methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl}ethenyl]benzene-1-sulfonamide -SO₂NH₂ (C1), ethenyl-quinazolinone (C4) Sulfonamide, Quinazolinone Conjugation-enhanced π-electron system
3-({4-[4-(Methanesulfonyl)phenyl]pyrimidin-2-yl}amino)benzene-1-sulfonamide (9i) -SO₂CH₃ (C4 of phenyl), -SO₂NH₂ (C1), pyrimidine Sulfonamide, Methanesulfonyl, Pyrimidine Dual electron-withdrawing and aromatic interactions

Key Observations :

  • Quinazolinone-linked sulfonamides (e.g., ) exhibit extended conjugation, which may improve COX-2 inhibition via π-π stacking interactions .

Yield and Efficiency :

  • Methanesulfonyl-substituted benzimidazoles (e.g., ) show lower product yields (14%) compared to methyl or ethylthio analogs, likely due to steric hindrance or electron withdrawal slowing reactivity .

Comparative Efficacy :

  • Triazine-substituted sulfonamides (): Exhibit BACE1 inhibition for Alzheimer’s research, where substituent bulkiness and electronics critically modulate activity .

Physicochemical Properties

Property 2-(Methanesulfonyl)benzene-1-sulfonamide 2-Methylbenzene-1-sulfonamide Quinazolinone-linked Sulfonamide ()
Solubility Moderate (polar solvents) High (due to methyl group) Low (hydrophobic quinazolinone)
LogP ~1.5 (estimated) ~0.8 ~2.3
Hydrogen Bond Acceptors 5 3 7

Notes:

    Q & A

    Q. What are the key synthetic routes for 2-(Methanesulfonyl)benzene-1-sulfonamide, and how are reaction conditions optimized?

    The synthesis typically involves sulfonation of a benzene derivative followed by functionalization. For example, sulfonamide groups can be introduced via chlorosulfonic acid treatment to form sulfonyl chloride intermediates, which are then reacted with amines. Critical parameters include temperature (often 0–5°C during sulfonation to prevent side reactions), solvent choice (e.g., dichloromethane or DMF for solubility), and pH control during amidation . Reaction progress is monitored via TLC or HPLC, and purification employs recrystallization or column chromatography .

    Q. How is 2-(Methanesulfonyl)benzene-1-sulfonamide characterized to confirm structural integrity?

    Characterization combines spectroscopic and chromatographic methods:

    • NMR : 1H^1H and 13C^{13}C NMR verify substituent positions and sulfonamide bonding .
    • HPLC : Purity assessment (>95% is typical for research-grade material) .
    • Mass Spectrometry : High-resolution MS confirms molecular weight and fragmentation patterns .
    • Melting Point : Determined via differential scanning calorimetry (DSC) to cross-reference with literature .

    Q. What storage conditions are recommended to maintain compound stability?

    The compound should be stored in airtight containers under inert gas (e.g., argon) at room temperature, protected from light and moisture. Stability studies recommend periodic HPLC analysis to detect degradation, particularly hydrolysis of the sulfonamide group .

    Advanced Research Questions

    Q. How can researchers resolve contradictions in reported reaction yields for this compound?

    Discrepancies in yields often arise from variations in solvent purity, catalyst loading, or reaction time. A systematic approach includes:

    • Design of Experiments (DoE) : Multivariate analysis to identify critical factors (e.g., temperature vs. catalyst ratio) .
    • Kinetic Studies : Monitoring intermediate formation rates via in-situ IR or UV-Vis spectroscopy .
    • Reproducibility Checks : Replicating protocols with strict control of anhydrous conditions and reagent quality .

    Q. What methodologies are used to investigate the compound's bioactivity, such as enzyme inhibition?

    • Enzyme Assays : For antibacterial targets (e.g., dihydropteroate synthase), use spectrophotometric assays to measure substrate conversion inhibition .
    • Crystallography : Co-crystallization with target enzymes to map binding interactions .
    • In Vitro Models : Cell-based assays (e.g., MIC determination for antimicrobial activity) with positive/negative controls .

    Q. How can derivatives of 2-(Methanesulfonyl)benzene-1-sulfonamide be designed to enhance pharmacological properties?

    • Structure-Activity Relationship (SAR) : Modify substituents on the benzene ring (e.g., introducing electron-withdrawing groups) to alter binding affinity .
    • Prodrug Strategies : Attach hydrolyzable groups (e.g., esters) to improve bioavailability .
    • Computational Modeling : Docking studies (AutoDock, Schrödinger) predict interactions with target proteins .

    Q. What analytical techniques are critical for detecting trace impurities in synthesized batches?

    • LC-MS/MS : Identifies low-abundance byproducts (e.g., sulfonic acid derivatives) .
    • Elemental Analysis : Confirms stoichiometry and detects heavy metal residues .
    • XRD : Differentiates polymorphic forms that may affect bioactivity .

    Methodological Notes

    • Advanced Techniques : Microspectroscopic imaging (e.g., AFM, SEM) and surface reactivity studies are emerging for nanoscale characterization but require specialized instrumentation .

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.